Cohulupone
Cohulupone
Cohulupone belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Cohulupone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cohulupone is primarily located in the membrane (predicted from logP). Outside of the human body, cohulupone can be found in alcoholic beverages. This makes cohulupone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
1891-34-5
VCID:
VC21223594
InChI:
InChI=1S/C19H26O4/c1-11(2)7-9-19(10-8-12(3)4)17(22)14(15(20)13(5)6)16(21)18(19)23/h7-8,13-14H,9-10H2,1-6H3
SMILES:
CC(C)C(=O)C1C(=O)C(=O)C(C1=O)(CC=C(C)C)CC=C(C)C
Molecular Formula:
C19H26O4
Molecular Weight:
318.4 g/mol
Cohulupone
CAS No.: 1891-34-5
Cat. No.: VC21223594
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cohulupone belongs to the class of organic compounds known as beta-diketones. These are organic compounds containing two keto groups separated by a single carbon atom. Cohulupone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, cohulupone is primarily located in the membrane (predicted from logP). Outside of the human body, cohulupone can be found in alcoholic beverages. This makes cohulupone a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 1891-34-5 |
| Molecular Formula | C19H26O4 |
| Molecular Weight | 318.4 g/mol |
| IUPAC Name | 3,3-bis(3-methylbut-2-enyl)-5-(2-methylpropanoyl)cyclopentane-1,2,4-trione |
| Standard InChI | InChI=1S/C19H26O4/c1-11(2)7-9-19(10-8-12(3)4)17(22)14(15(20)13(5)6)16(21)18(19)23/h7-8,13-14H,9-10H2,1-6H3 |
| Standard InChI Key | HMEGPOIWNGKXBR-UHFFFAOYSA-N |
| SMILES | CC(C)C(=O)C1C(=O)C(=O)C(C1=O)(CC=C(C)C)CC=C(C)C |
| Canonical SMILES | CC(C)C(=O)C1C(=O)C(=O)C(C1=O)(CC=C(C)C)CC=C(C)C |
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